Cas no 2172500-96-6 (5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid)
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid
- EN300-1629376
- 2172500-96-6
-
- Inchi: 1S/C9H8N4O2/c1-6-4-7(9(14)15)12-13(6)8-2-3-10-5-11-8/h2-5H,1H3,(H,14,15)
- InChI Key: FIUXLKXXIUIHJG-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)N(C2C=CN=CN=2)N=1)=O
Computed Properties
- Exact Mass: 204.06472551g/mol
- Monoisotopic Mass: 204.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80.9Ų
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1629376-0.05g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 0.05g |
$683.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-0.1g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 0.1g |
$715.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-0.25g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 0.25g |
$748.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-0.5g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 0.5g |
$781.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-1.0g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 1g |
$813.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-2.5g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 2.5g |
$1594.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-5.0g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 5g |
$2360.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-10.0g |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 10g |
$3500.0 | 2023-06-04 | ||
| Enamine | EN300-1629376-50mg |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 50mg |
$683.0 | 2023-09-22 | ||
| Enamine | EN300-1629376-100mg |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid |
2172500-96-6 | 100mg |
$715.0 | 2023-09-22 |
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid
Comprehensive Overview of 5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172500-96-6)
5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2172500-96-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrimidine ring fused with a pyrazole core, which is further functionalized with a carboxylic acid group. This combination of motifs makes it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.
The synthesis of 5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, often starting from pyrimidine-4-carboxaldehyde or its derivatives. Recent advancements in green chemistry have optimized its production to reduce waste and improve yield, addressing the growing demand for sustainable synthesis methods. Its solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening assays, a key technique in modern precision medicine initiatives. These attributes have made it a subject of interest in AI-driven drug design platforms, where computational models predict its interactions with biological targets.
In the context of cancer therapeutics, this compound’s pyrimidine-pyrazole scaffold has shown promise in modulating protein-protein interactions (PPIs), a hot topic in oncology research. Its carboxylic acid moiety allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. Notably, its role in metabolic pathway inhibition has been explored in studies targeting autoimmune disorders, reflecting broader trends toward personalized treatment strategies. Such applications are frequently searched in academic databases, underscoring its relevance to contemporary biomedical challenges.
From an industrial perspective, CAS No. 2172500-96-6 is classified as a high-value fine chemical, with suppliers emphasizing its >98% purity for research applications. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring consistency in structure-activity relationship (SAR) studies. The compound’s stability under ambient conditions also makes it suitable for long-term storage, a practical advantage for laboratories focusing on fragment-based drug discovery. These features align with the increasing demand for reliable research chemicals in both academia and industry.
Environmental and safety profiles of 5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid have been evaluated under REACH regulations, with no significant ecotoxicological risks reported. This positions it favorably compared to traditional heterocyclic building blocks with higher toxicity. As regulatory frameworks tighten globally, such data become pivotal for researchers seeking greener alternatives in synthetic chemistry—a trend amplified by public interest in sustainable science.
Future directions for this compound include its integration into combinatorial chemistry libraries and DNA-encoded screening platforms. Its structural flexibility could also inspire materials science applications, such as designing metal-organic frameworks (MOFs) for catalytic purposes. With the rise of automated synthesis and machine learning in chemical research, CAS No. 2172500-96-6 exemplifies how classical organic compounds can find new life in cutting-edge technologies.
2172500-96-6 (5-methyl-1-(pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)